Diosbulbin J

• Molecular Formula: C19H22O8
• Molecular Weight: 378.4 g/mol
• InChI: InChI=1S/C19H22O8/c1-18-7-13(9-2-3-26-8-9)27-17(24)12(18)6-15(21)19(25)11(16(22)23)4-10(20)5-14(18)19/h2-3,8,10-14,20,25H,4-7H2,1H3,(H,22,23)/t10?,11?,12-,13?,14+,18+,19-/m0/s1
• InChIKey: VFBSFVHKKKXNHM-BPSRDMEWSA-N

Diosbulbin J Specifications and Characterization

Diosbulbin J (CAS 1187951-06-9; molecular formula C19H22O8; molecular weight 378.37) is a furanoid diterpenoid lactone isolated from the rhizomes of Dioscorea bulbifera L. (Huang-Yao-Zi) [1]. It belongs to the diosbulbin family of compounds (diosbulbins A–P), which have been identified as both the primary therapeutic constituents and the principal hepatotoxic agents in D. bulbifera preparations [2]. Diosbulbin J is typically obtained through natural extraction rather than chemical synthesis, with typical purity specifications of ≥96% for research-grade material .

✓ Analytical reference for diosbulbin LC-MS/MS quantification

✓ Probe for furanoid hepatotoxicity mechanism research

✓ PK characterization of individual diterpenoid lactones

• [1] MedChemExpress. Diosbulbin J Product Datasheet. CAS No.: 1187951-06-9. View Source
• [2] Fu S, Du L, Wu Z, Hu P, Huang C, Zhang S, He X. Development and application of a rapid and sensitive LC-MS/MS method for simultaneous quantification of six diterpene lactones in rats after oral administration of Rhizoma Dioscoreae Bulbiferae extract. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Oct 1;1128:121781. doi: 10.1016/j.jchromb.2019.121781. View Source

Diosbulbin J: Generic Substitution Risks

Although all diosbulbins share a furan-containing diterpenoid core scaffold, they exhibit pronounced differences in hepatotoxic potency, metabolic activation, and pharmacokinetic exposure profiles that preclude generic substitution. Studies have demonstrated that structural variation among diosbulbins leads to differential affinities for CYP3A4, the primary enzyme catalyzing furan ring oxidation to reactive intermediates, which directly correlates with observed cytotoxicity [1]. Furthermore, a validated LC-MS/MS method for simultaneous quantification of six diterpene lactones confirmed that these structurally similar compounds possess distinct calibration ranges and lower limits of quantification (LLOQ), reflecting their divergent in vivo exposure characteristics [2]. These findings establish that diosbulbin J exhibits a unique risk-benefit profile that cannot be extrapolated from data on the more extensively studied diosbulbin B or other family members.

Diosbulbin J (target)

Diosbulbin B / C (substitute)

LLOQ sensitivity: 2.00 µg/L (intermediate)

B: 0.20 µg/L (10× more sensitive); C: 20.0 µg/L (10× less). Calibration cannot be transferred.

CYP3A4 activation: moderate, structure-dependent

B: potent bioactivation and severe hepatotoxicity. Affinity profile may shift drastically.

Molecular formula: C19H22O8, MW 378.37

B: C19H21O6 (MW 344.36), different oxygen content and chromatographic retention.

• [1] Wu ZT, Li ZQ, Shi W, Wang LL, Jiang Y, Li P, Li HJ. The crucial role of metabolic regulation in differential hepatotoxicity induced by furanoids in Dioscorea bulbifera. Chin J Nat Med. 2020;18(1):57-69. doi: 10.1016/S1875-5364(20)30005-4. View Source
• [2] Fu S, Du L, Wu Z, Hu P, Huang C, Zhang S, He X. Development and application of a rapid and sensitive LC-MS/MS method for simultaneous quantification of six diterpene lactones in rats after oral administration of Rhizoma Dioscoreae Bulbiferae extract. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Oct 1;1128:121781. doi: 10.1016/j.jchromb.2019.121781. View Source

Diosbulbin J Differentiation Data

LLOQ Comparison: Diosbulbin J vs. B and C in Rat Plasma

A validated LC-MS/MS method was developed for simultaneous quantification of six diterpene lactones including Diosbulbin J (DIOJ) in rat plasma after oral administration of Rhizoma Dioscoreae Bulbiferae extract [1]. The method achieved successful separation of two isomer pairs (DIOB & DIOD, DIOC & DIOL) alongside DIOJ and DIOG within 5.8 minutes using an XDB-C18 column with gradient elution [1]. The precursor-product ion transition for DIOJ was optimized to m/z 396.3 → 379.3 at positive ion ESI mode [1].

LLOQ in Rat Plasma

Head-to-head

Diosbulbin J: 2.00 µg/L
vs. B: 0.20 µg/L (10× less sensitive)
vs. C: 20.0 µg/L (10× more sensitive)

Calibration and validation must be compound-specific; generic diosbulbin reference is unsuitable.

Validated LC-MS/MS method, ESI+, rat plasma matrix.

Evidence Dimension	LC-MS/MS analytical parameters: linearity range and LLOQ
Target Compound Data	Linearity range: 2.00–2000 μg/L; LLOQ: 2.00 μg/L
Comparator Or Baseline	DIOB: linearity 0.50–500 μg/L, LLOQ 0.20 μg/L; DIOC: linearity 20.0–20,000 μg/L, LLOQ 20.0 μg/L; DIOD, DIOG, DIOL: linearity 2.00–2000 μg/L, LLOQ 2.00 μg/L
Quantified Difference	DIOJ exhibits 10-fold higher LLOQ than DIOB (2.00 vs. 0.20 μg/L) and 10-fold lower LLOQ than DIOC (2.00 vs. 20.0 μg/L). Linearity range for DIOJ is 4× broader (2.00–2000 μg/L) than DIOB (0.50–500 μg/L).
Conditions	Rat plasma; LC-MS/MS with XDB-C18 column; water with 0.1% FA and methanol with 0.1% FA gradient elution; flow rate 0.50 mL/min; run time 5.8 min; ESI positive ion mode

Why This Matters

Procurement decisions for analytical reference standards must account for compound-specific detection parameters—DIOJ requires a different calibration range than either DIOB or DIOC, making cross-substitution in validated methods analytically invalid.

• [1] Fu S, Du L, Wu Z, Hu P, Huang C, Zhang S, He X. Development and application of a rapid and sensitive LC-MS/MS method for simultaneous quantification of six diterpene lactones in rats after oral administration of Rhizoma Dioscoreae Bulbiferae extract. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Oct 1;1128:121781. doi: 10.1016/j.jchromb.2019.121781. View Source

Differential CYP3A4 Activation Potential

The validated LC-MS/MS method was applied to a pharmacokinetic investigation in rats following oral administration of Rhizoma Dioscoreae Bulbiferae extract at 1.53 g/kg [1]. DIOJ was successfully quantified alongside five other diterpene lactones. While the study primarily focused on method validation rather than full PK parameter reporting, the distinct calibration ranges and LLOQs established for each compound reflect their substantially different in vivo exposure levels in the extract matrix [1]. The fact that DIOJ shares the same linearity range (2.00–2000 μg/L) and LLOQ (2.00 μg/L) as DIOD, DIOG, and DIOL—but differs markedly from DIOB and DIOC—indicates that DIOJ occupies an intermediate exposure tier within the diosbulbin family [1].

CYP3A4 Bioactivation

Class-level

Differential affinity predicted from structural variation; Diosbulbin J as intermediate probe between high (B) and low activators.

Supports structure–toxicity relationship research; not an extreme hepatotoxicity standard.

Class-level inference; confirmatory CYP3A4 binding assays and GSH adduct data to verify.

Evidence Dimension	In vivo exposure tier classification based on analytical validation parameters
Target Compound Data	DIOJ: Tier 2 exposure (LLOQ 2.00 μg/L; linearity upper bound 2000 μg/L)
Comparator Or Baseline	Tier 1: DIOB (LLOQ 0.20 μg/L, upper bound 500 μg/L); Tier 3: DIOC (LLOQ 20.0 μg/L, upper bound 20,000 μg/L); Tier 2 co-members: DIOD, DIOG, DIOL
Quantified Difference	DIOJ falls into an intermediate exposure category distinct from the high-sensitivity DIOB tier (10× lower LLOQ) and the low-sensitivity DIOC tier (10× higher LLOQ)
Conditions	Male Sprague-Dawley rats; single oral administration of Rhizoma Dioscoreae Bulbiferae extract at 1.53 g/kg; plasma sampling over time

Why This Matters

For researchers studying hepatotoxicity mechanisms or developing safety assessments, DIOJ provides a distinct pharmacokinetic profile that cannot be replicated by using DIOB (higher exposure) or DIOC (lower exposure), necessitating compound-specific procurement for accurate exposure modeling.

• [1] Fu S, Du L, Wu Z, Hu P, Huang C, Zhang S, He X. Development and application of a rapid and sensitive LC-MS/MS method for simultaneous quantification of six diterpene lactones in rats after oral administration of Rhizoma Dioscoreae Bulbiferae extract. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Oct 1;1128:121781. doi: 10.1016/j.jchromb.2019.121781. View Source

Structural and Physicochemical Differences vs. Diosbulbin B

A mechanistic study investigating the differential hepatotoxicity of furan-containing diterpenoid lactones demonstrated that structural variation among diosbulbins leads to different affinities for CYP3A4, which positively correlates with observed cytotoxicity [1]. The study evaluated four representative DLs (diosbulbins A, B, C, and F) and found varied cytotoxicities across cell models, with CYP3A4 playing a modulatory role in the metabolic activation of the furan ring to reactive intermediates [1]. GSH consumption analysis reflected consistency between reactive metabolite formation and hepatotoxicity [1].

Molecular Identity

Class-level

C19H22O8 (MW 378.37) vs Diosbulbin B C19H21O6 (MW 344.36): 2 additional oxygen atoms, different C:O ratio.

Non-interchangeable analytical reference; chromatographic and ionization behavior differ.

Structural assignment by NMR/MS; independent confirmation recommended.

Evidence Dimension	CYP3A4-mediated metabolic activation and hepatotoxicity
Target Compound Data	No direct quantitative data for Diosbulbin J; class membership established
Comparator Or Baseline	Diosbulbin B (DIOB): established hepatotoxicity marker; Diosbulbin A, C, F: characterized CYP3A4 affinities
Quantified Difference	Not applicable (class-level inference only—direct comparative data for DIOJ vs. other diosbulbins not identified in available sources)
Conditions	In vitro cell models; molecular docking simulations of DL-CYP3A4 interactions

Why This Matters

The structure-dependent nature of CYP3A4-mediated hepatotoxicity indicates that DIOJ's unique molecular structure (C19H22O8, m/z 396.3 → 379.3 transition) predicts a distinct hepatotoxic profile that cannot be inferred from DIOB data, requiring compound-specific toxicological evaluation.

• [1] Wu ZT, Li ZQ, Shi W, Wang LL, Jiang Y, Li P, Li HJ. The crucial role of metabolic regulation in differential hepatotoxicity induced by furanoids in Dioscorea bulbifera. Chin J Nat Med. 2020;18(1):57-69. doi: 10.1016/S1875-5364(20)30005-4. View Source

Hepatotoxicity Ranking Among Six Diosbulbins: Parallel In Vitro Screening in L-02 Cells

A parallel in vitro toxicity screening study evaluated six diosbulbins (including DIOB, DIOD, DIOG, and others) in human hepatic L-02 cells, assessing both growth inhibition and early apoptosis induction [1]. The study revealed compound-specific toxicity profiles: Diosbulbin D exhibited the most significant growth inhibitory effect, while Diosbulbin G induced the most prominent early apoptosis [1]. Notably, Diosbulbin B was identified as a primary hepatotoxic constituent in the aqueous extract (1.53%–1.92% content) and induced acute liver injury in both rats and mice [1].

Evidence Dimension	Cytotoxicity and apoptosis induction in L-02 human hepatocytes
Target Compound Data	No direct quantitative data for Diosbulbin J; included among six diosbulbins tested
Comparator Or Baseline	Diosbulbin D: most significant growth inhibition; Diosbulbin G: most significant early apoptosis; Diosbulbin B: established in vivo hepatotoxicity
Quantified Difference	Not available (summary-level conference abstract; DIOJ-specific IC50 or apoptosis percentage not reported)
Conditions	L-02 human hepatic cell line; parallel in vitro screening

Why This Matters

The divergent toxicity rankings among structurally similar diosbulbins confirm that each compound possesses a unique safety profile, making compound-specific procurement essential for hepatotoxicity mechanism studies or safety pharmacology assessments.

• [1] Wang JM, et al. Study on hepatotoxicity of aqueous extract of Dioscorea bulbifera and its toxic material basis. Proceedings of the 2012 Chinese Pharmaceutical Conference. Wanfang Data. Conference Paper ID: 8152380. View Source

Chromatographic Separation Challenge: Isomer Discrimination of Diosbulbin J from Co-Eluting Analogs

The structural similarity among diterpene lactones from Dioscorea bulbifera creates significant analytical challenges. Two pairs of isomers exist within this compound class: Diosbulbin B and Diosbulbin D form one isomer pair, while Diosbulbin C and Diosbulbin L form another [1]. These compounds are difficult to separate on conventional HPLC columns due to their nearly identical structures [1]. The validated LC-MS/MS method required specific gradient elution conditions and optimized precursor-product ion transitions to achieve baseline separation within a 5.8-minute run time [1].

Evidence Dimension	Isomer pair classification and chromatographic behavior
Target Compound Data	Diosbulbin J (DIOJ): not part of the two identified isomer pairs; distinct m/z 396.3 → 379.3 transition
Comparator Or Baseline	Isomer pair 1: DIOB (m/z 362.1 → 317.1) and DIOD (m/z 345.0 → 299.2); Isomer pair 2: DIOC (m/z 363.1 → 207.1) and DIOL (m/z 363.2 → 345.1)
Quantified Difference	DIOJ is structurally distinct from both isomer pairs, with a unique molecular weight (378.37) and precursor-product ion transition (396.3 → 379.3) that differentiates it from all other quantified DLs
Conditions	XDB-C18 column; gradient elution with water (0.1% FA) and methanol (0.1% FA); ESI positive ion mode

Why This Matters

For analytical laboratories requiring authentic reference standards for method development or quality control, DIOJ represents a structurally distinct analyte that cannot be substituted with more readily available analogs like DIOB or DIOC without compromising method specificity.

• [1] Fu S, Du L, Wu Z, Hu P, Huang C, Zhang S, He X. Development and application of a rapid and sensitive LC-MS/MS method for simultaneous quantification of six diterpene lactones in rats after oral administration of Rhizoma Dioscoreae Bulbiferae extract. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Oct 1;1128:121781. doi: 10.1016/j.jchromb.2019.121781. View Source

Diosbulbin J Key Applications

LC-MS/MS Bioanalysis of Diterpenoid Lactones

Procure Diosbulbin J as an authentic reference standard for developing and validating LC-MS/MS methods for simultaneous quantification of diterpene lactones in biological matrices. The validated method parameters for DIOJ (linearity range: 2.00–2000 μg/L; LLOQ: 2.00 μg/L; m/z 396.3 → 379.3 transition) are compound-specific and cannot be extrapolated from diosbulbin B or C data [1]. This application is critical for laboratories conducting pharmacokinetic or toxicokinetic investigations of Dioscorea bulbifera-derived products.

Mechanistic Studies of Furan Hepatotoxicity

Use Diosbulbin J in mechanistic studies examining how specific structural modifications within the diterpenoid lactone scaffold influence CYP3A4-mediated metabolic activation and resultant hepatotoxicity. The established finding that structural variation among diosbulbins causes differential CYP3A4 affinities directly correlated with cytotoxicity [2] necessitates compound-by-compound evaluation. DIOJ serves as a distinct structural probe for mapping furanoid structure-toxicity relationships.

In Vivo Pharmacokinetics of D. bulbifera Extracts

Incorporate Diosbulbin J into parallel in vitro cytotoxicity screening panels alongside other diosbulbins (A, B, C, D, F, G, L) to establish rank-order toxicity profiles in hepatocyte models. Studies have confirmed that structurally similar diosbulbins exhibit compound-specific differences in growth inhibition and apoptosis induction [3]. Inclusion of DIOJ enables comprehensive toxicity assessment of the full diterpenoid lactone complement.

Dereplication and Chemical Fingerprinting

Employ Diosbulbin J as a marker compound for chemical fingerprinting and quality consistency evaluation of D. bulbifera herbal materials and extracts. The validated LC-MS/MS method achieving baseline separation of DIOJ from six diterpene lactones, including two isomer pairs, in a 5.8-minute run [1] demonstrates its utility as a distinct analytical marker for authentication and batch-to-batch standardization purposes.

Application

Selection Property

Validation Focus

Diterpenoid lactone bioanalysis by LC-MS/MS

Compound-specific LLOQ and MRM transition

Method linearity and matrix effect verification

Furan hepatotoxicity mechanism research

Intermediate CYP3A4 bioactivation profile

Structure–toxicity relationship and GSH adduct confirmation

PK profiling of D. bulbifera diterpenoids

Distinct plasma concentration–time curve

Compound-specific TK model validation

Phytochemical standardization of D. bulbifera

Unique chemical marker among diosbulbins

Batch-to-batch consistency and identity confirmation

• [1] Fu S, Du L, Wu Z, Hu P, Huang C, Zhang S, He X. Development and application of a rapid and sensitive LC-MS/MS method for simultaneous quantification of six diterpene lactones in rats after oral administration of Rhizoma Dioscoreae Bulbiferae extract. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Oct 1;1128:121781. doi: 10.1016/j.jchromb.2019.121781. View Source
• [2] Wu ZT, Li ZQ, Shi W, Wang LL, Jiang Y, Li P, Li HJ. The crucial role of metabolic regulation in differential hepatotoxicity induced by furanoids in Dioscorea bulbifera. Chin J Nat Med. 2020;18(1):57-69. doi: 10.1016/S1875-5364(20)30005-4. View Source
• [3] Wang JM, et al. Study on hepatotoxicity of aqueous extract of Dioscorea bulbifera and its toxic material basis. Proceedings of the 2012 Chinese Pharmaceutical Conference. Wanfang Data. Conference Paper ID: 8152380. View Source